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Compound of Interest

Compound Name: 2-Mercaptoisobutyric acid

Cat. No.: B014262 Get Quote

An In-depth Technical Guide to the Physical and Chemical Properties of 2-Mercaptoisobutyric
Acid

Abstract
This technical guide provides a comprehensive overview of the core physical and chemical

properties of 2-Mercaptoisobutyric acid (also known as 2-methyl-2-sulfanylpropanoic acid).

Designed for researchers, chemists, and professionals in drug development, this document

synthesizes fundamental data with practical insights into the compound's reactivity, analytical

characterization, and handling. We will explore its structural attributes, acidity, and

characteristic reactions such as oxidation and alkylation. Furthermore, this guide presents

detailed protocols for its characterization and derivatization, underpinned by an explanation of

the chemical principles governing these methodologies.

Compound Identification and Structure
2-Mercaptoisobutyric acid is a bifunctional organic molecule containing both a carboxylic acid

and a tertiary thiol group. This unique structure dictates its chemical behavior, imparting acidic

properties from the carboxyl group and potent nucleophilicity and redox activity from the thiol

group.

IUPAC Name: 2-Methyl-2-sulfanylpropanoic acid

CAS Number: 4695-31-2[1]
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Molecular Formula: C₄H₈O₂S[1][2][3][4]

Molecular Weight: 120.17 g/mol [2]

SMILES: CC(C)(S)C(=O)O[1][4]
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Reaction Setup

Reaction

Workup & Isolation

Purification

Combine 2-Mercaptoisobutyric Acid 
 and anhydrous DMF 

 in flask under N₂

Add K₂CO₃ (Base)

Add Methyl Iodide (Alkylating Agent)

Stir at Room Temperature 
 (4-6 hours)

Monitor by TLC

Quench with Water & 
 Extract with Diethyl Ether

Wash Organic Layer 
 (NaHCO₃, Brine)

Dry over MgSO₄

Concentrate under 
 Reduced Pressure

Column Chromatography 
 (if necessary)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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